Cas no 1367859-56-0 (5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine
• CAS No: 1367859-56-0
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4828379
• Update Time: 2025-05-20

5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C8H8ClN3/c1-5-8(10)12-6(9)3-2-4-7(12)11-5/h2-4H,10H2,1H3
• InChI Key： IAIHTLMQIQIJQT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(C)=C(N)N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 2.8
• Topological Polar Surface Area: 43.3

Additional information on 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine

5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine: A Comprehensive Overview

The compound 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine, identified by the CAS number 1367859-56-0, is a heterocyclic aromatic amine with significant potential in various fields of chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyridine family, which has garnered considerable attention due to its unique structural properties and diverse applications. The molecule features a fused bicyclic system comprising an imidazole ring fused to a pyridine ring, with substituents at positions 5 and 2 that impart distinct chemical and biological characteristics.

Recent studies have highlighted the importance of 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine in drug discovery and development. Its structure facilitates interactions with various biological targets, making it a promising candidate for therapeutic agents. For instance, research has demonstrated its potential as a kinase inhibitor, which could be pivotal in treating diseases such as cancer and inflammatory disorders. The chlorine substituent at position 5 enhances the molecule's lipophilicity, while the methyl group at position 2 contributes to its stability and bioavailability.

The synthesis of 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. These steps are optimized to ensure high yields and purity, which are critical for downstream applications. Advanced techniques such as microwave-assisted synthesis have been employed to improve reaction efficiency and reduce production time.

In terms of pharmacokinetics, 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential efficacy in targeting intracellular pathogens or disease-causing agents. Additionally, studies on its metabolic pathways have revealed that it undergoes minimal phase I metabolism, which reduces the risk of toxicity and enhances its suitability for chronic administration.

The application of computational chemistry tools has further elucidated the properties of this compound. Molecular docking studies have shown that it can bind effectively to various protein targets, including enzymes and receptors involved in disease pathogenesis. This insight has guided the design of more potent analogs with improved therapeutic indices.

In conclusion, 5-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine, with its unique structural features and promising biological activities, represents a valuable asset in contemporary chemical research. Its continued exploration holds the potential to unlock novel therapeutic strategies and advance our understanding of complex biological systems.